N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide

• Molecular Formula: C23H31N3O5S
• Molecular Weight: 461.6 g/mol
• IUPAC Name: 2-(2,5-dimethyl-N-methylsulfonylanilino)-N-[(E)-(3-ethoxy-4-propoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C23H31N3O5S/c1-6-12-31-21-11-10-19(14-22(21)30-7-2)15-24-25-23(27)16-26(32(5,28)29)20-13-17(3)8-9-18(20)4/h8-11,13-15H,6-7,12,16H2,1-5H3,(H,25,27)/b24-15+
• InChI Key: MHLPINFVZNXYOM-BUVRLJJBSA-N
• Isomeric SMILES: CCCOC1=C(C=C(C=C1)/C=N/NC(=O)CN(C2=C(C=CC(=C2)C)C)S(=O)(=O)C)OCC
• SMILES: CCCOC1=C(C=C(C=C1)C=NNC(=O)CN(C2=C(C=CC(=C2)C)C)S(=O)(=O)C)OCC

Description

N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide, also known as L-012, is a chemiluminescent probe used in scientific research to detect reactive oxygen species (ROS) and monitor oxidative stress. ROS are highly reactive molecules produced as a byproduct of cellular metabolism and play a crucial role in many physiological and pathological processes. The ability to detect and measure ROS is essential for understanding their role in disease and developing new treatments.

Mechanism of Action

N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide is a chemiluminescent probe that reacts with ROS to produce light. The reaction between N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide and ROS is catalyzed by peroxidase enzymes, which are present in many biological systems. The light produced by the reaction can be measured using a luminometer, allowing for quantitative analysis of ROS levels.
Biochemical and Physiological Effects
N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide does not have any direct biochemical or physiological effects on cells or tissues. It is simply a tool used to detect and measure ROS levels. However, the ability to measure ROS levels is essential for understanding their role in disease and developing new treatments.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide is its high sensitivity and selectivity for ROS. It can detect a wide range of ROS species, including superoxide, hydrogen peroxide, and peroxynitrite. N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide is also relatively easy to use and can be applied to a variety of biological systems.
One limitation of N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide is its potential for interference from other compounds that can produce chemiluminescence, such as lucigenin. It is important to carefully control experimental conditions to ensure that the chemiluminescence observed is due to ROS and not other compounds.
List of

Future Directions

1. Development of new chemiluminescent probes with improved sensitivity and selectivity for specific ROS species.
2. Application of N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide to study the role of ROS in specific diseases and physiological processes.
3. Use of N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide to screen for potential new antioxidant compounds.
4. Investigation of the mechanisms underlying the interaction between N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide and ROS.
5. Development of new methods for controlling experimental conditions to minimize interference from other compounds.
6. Use of N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide in combination with other techniques, such as fluorescence imaging, to provide a more comprehensive understanding of ROS dynamics in biological systems.
7. Investigation of the effects of different experimental conditions, such as pH and temperature, on N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide reactivity.
8. Development of new methods for delivering N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide to specific tissues or cell types.
9. Use of N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide to study the effects of environmental toxins and pollutants on ROS levels in biological systems.
10. Investigation of the potential therapeutic applications of N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide and other chemiluminescent probes for the treatment of diseases associated with oxidative stress.

Synthesis Methods

N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide can be synthesized using a multistep process starting with the reaction of 2,5-dimethylphenylamine with ethyl chloroformate to form N-ethyl-2,5-dimethylphenylcarbamate. This intermediate is then reacted with 3-ethoxy-4-propoxybenzaldehyde to form the corresponding Schiff base. The Schiff base is then reduced with sodium borohydride to form the hydrazine derivative, which is then reacted with 2-oxoethyl methanesulfonate to form N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide.

Scientific Research Applications

N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide is widely used in scientific research to detect and measure ROS in a variety of biological systems. It has been used to study the role of ROS in diseases such as cancer, diabetes, and neurodegenerative disorders. N-(2,5-dimethylphenyl)-N-{2-[2-(3-ethoxy-4-propoxybenzylidene)hydrazino]-2-oxoethyl}methanesulfonamide has also been used to evaluate the efficacy of antioxidant therapies and to screen for potential new antioxidant compounds.